Cas no 1072952-28-3 (5-Formyl-3-methylthiophene-2-boronic Acid)

5-Formyl-3-methylthiophene-2-boronic Acid structure
1072952-28-3 structure
Product Name:5-Formyl-3-methylthiophene-2-boronic Acid
CAS No:1072952-28-3
MF:C6H7BO3S
MW:169.993980646133
MDL:MFCD06657888
CID:857779
Update Time:2025-04-19

5-Formyl-3-methylthiophene-2-boronic Acid Chemical and Physical Properties

Names and Identifiers

    • (5-Formyl-3-methylthiophen-2-yl)boronic acid
    • 5-Formyl-3-methylthiophene-2-boronic acid
    • 5-Formyl-3-methylthiophene-2-boronic Acid
    • MDL： MFCD06657888
    • Inchi： 1S/C6H7BO3S/c1-4-2-5(3-8)11-6(4)7(9)10/h2-3,9-10H,1H3
    • InChI Key： LGUPYAAIBNFFDA-UHFFFAOYSA-N
    • SMILES： S1C(C=O)=CC(C)=C1B(O)O

Computed Properties

  • Exact Mass: 170.02100
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2

Experimental Properties

  • Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (5.4 g/l) (25 º C),
  • PSA: 85.77000
  • LogP: -0.45120

5-Formyl-3-methylthiophene-2-boronic Acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Formyl-3-methylthiophene-2-boronic Acid Pricemore >>

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